Cas no 61629-51-4 (2H-1-Benzopyran-2-carbonyl chloride, 6-chloro-3,4-dihydro-)

• Product Name: 2H-1-Benzopyran-2-carbonyl chloride, 6-chloro-3,4-dihydro-
• CAS No: 61629-51-4
• MF: C₁₀H₈Cl₂O₂
• MW: 231.07532119751
• CID: 472166
• PubChem ID: 54343035
• Update Time: 2025-04-19

2H-1-Benzopyran-2-carbonyl chloride, 6-chloro-3,4-dihydro- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-carbonyl chloride, 6-chloro-3,4-dihydro-
• 6-chloro-3,4-dihydro-2H-chromene-2-carbonyl chloride
• 61629-51-4
• 6-Chloro-3,4-dihydro-2H-1-benzopyran-2-carbonyl chloride
• SCHEMBL11471349
• DTXSID10710704

• Inchi： 1S/C10H8Cl2O2/c11-7-2-4-8-6(5-7)1-3-9(14-8)10(12)13/h2,4-5,9H,1,3H2
• InChI Key： UAHSIFYIFTZHOB-UHFFFAOYSA-N
• SMILES： ClC(C1CCC2C=C(C=CC=2O1)Cl)=O

Computed Properties

• Exact Mass: 229.99024
• Monoisotopic Mass: 229.9901349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans